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Compound of Interest

Compound Name: Dibromodichloromethane

Cat. No.: B008394 Get Quote

This guide provides troubleshooting and frequently asked questions (FAQs) for researchers,

scientists, and drug development professionals regarding the safe handling and

decontamination of Dibromodichloromethane spills.

Troubleshooting Guide
Q1: What are the immediate first aid steps if Dibromodichloromethane comes into contact

with skin or eyes?

A1:

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes.[1][2] Remove any contaminated clothing while continuing to flush. Do not use

salves or neutralizing chemicals.[1] If irritation persists after washing, seek immediate

medical attention.[1]

Eye Contact: Immediately flush the eyes with a gentle, steady stream of water for at least 15

minutes, holding the eyelids open to ensure complete irrigation.[1][2] Remove contact lenses

if present and easy to do. Seek immediate medical attention.[1]

Q2: What should I do if I inhale Dibromodichloromethane vapors?

A2: Move the affected person to fresh air immediately.[3] If the person is not breathing, give

artificial respiration. If breathing is difficult, provide oxygen. Seek immediate medical attention.
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Q3: How do I handle a small, contained Dibromodichloromethane spill on a lab bench?

A3: For a small spill, you can likely manage the cleanup with the appropriate personal

protective equipment (PPE) and a laboratory spill kit. First, ensure the area is well-ventilated.[4]

Then, contain the spill using an inert absorbent material like vermiculite or sand.[4] Carefully

collect the absorbed material into a designated hazardous waste container for halogenated

solvents.[4]

Q4: What actions are required for a large Dibromodichloromethane spill?

A4: For a large spill, evacuate the immediate area and alert your supervisor and institutional

Environmental Health and Safety (EHS) department.[1][4] If the spill is significant, it may be

necessary to evacuate the entire floor or building. Prevent the spread of the spill by using

absorbent dikes. Do not attempt to clean up a large spill without proper training and equipment.

Q5: The spill has soaked into a porous surface. How should I decontaminate it?

A5: For porous surfaces, after absorbing the bulk of the spill, the area should be thoroughly

cleaned. However, complete decontamination may be difficult. Consult your institution's EHS

for specific guidance, as specialized cleaning procedures or even removal of the contaminated

material may be necessary.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with Dibromodichloromethane?

A1: Dibromodichloromethane is harmful if swallowed, in contact with skin, or if inhaled.[5] It is

classified as an irritant.[5]

Q2: What is the appropriate Personal Protective Equipment (PPE) when handling

Dibromodichloromethane?

A2: When handling Dibromodichloromethane, it is essential to wear appropriate PPE,

including:

Gloves: Chemical-resistant gloves.

Eye Protection: Safety goggles or a face shield.
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Body Protection: A lab coat or chemical-resistant apron. For situations with a risk of vapor

exposure, respiratory protection may be necessary. Always consult the Safety Data Sheet

(SDS) for specific PPE recommendations.

Q3: Can I neutralize a Dibromodichloromethane spill with a chemical agent?

A3: Attempting to neutralize Dibromodichloromethane in a laboratory setting without a

validated protocol is strongly discouraged.[4] The recommended procedure is to absorb the

spill with an inert material and dispose of it as hazardous waste.

Q4: How should I dispose of Dibromodichloromethane waste and cleanup materials?

A4: All Dibromodichloromethane waste, including contaminated absorbent materials and

PPE, must be collected in a dedicated and clearly labeled hazardous waste container.[4] This

container should be designated for "Halogenated Solvents."[4] Do not mix with non-

halogenated waste.[4] The container must be kept tightly sealed and stored in a designated

satellite accumulation area.[4] Contact your institution's EHS department for pickup and

disposal.[4]

Q5: Where can I find more safety information about Dibromodichloromethane?

A5: The most comprehensive source of safety information is the Safety Data Sheet (SDS) for

Dibromodichloromethane. You can also consult resources from the National Institutes of

Health (NIH) PubChem database and your institution's Environmental Health and Safety (EHS)

department.

Quantitative Data Summary
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Property Value Reference

Chemical Formula CBr₂Cl₂ [6]

Molar Mass 242.72 g/mol [6]

Appearance Solid [6]

Melting Point 38 °C (100 °F; 311 K) [6]

Boiling Point 130.2 °C (266.4 °F; 403.3 K) [6]

Solubility in Water Insoluble [6]

GHS Hazard Statements H302, H312, H332 [5]

Detailed Experimental Protocol: Small-Scale
Dibromodichloromethane Spill Cleanup
This protocol details the procedure for cleaning up a small spill (less than 100 mL) of

Dibromodichloromethane on a non-porous surface.

Materials:

Personal Protective Equipment (PPE):

Chemical-resistant gloves (e.g., nitrile)

Safety goggles

Lab coat

Spill Kit:

Inert absorbent material (e.g., vermiculite, sand, or commercial sorbent pads)

Two pairs of forceps or tongs

Scoop or dustpan
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Heavy-duty sealable plastic bags

Hazardous waste labels

Designated hazardous waste container for "Halogenated Solvents"

Mild detergent solution

Paper towels

Procedure:

Alert Personnel: Immediately alert others in the vicinity of the spill.

Ensure Ventilation: If not already on, turn on the fume hood or increase ventilation in the

area.

Don PPE: Put on your lab coat, safety goggles, and two pairs of chemical-resistant gloves.

Contain the Spill: Working from the outside in, carefully cover the spill with a generous

amount of inert absorbent material.

Absorb the Chemical: Allow the absorbent material to fully soak up the

Dibromodichloromethane.

Collect the Waste: Using forceps or a scoop, carefully collect the contaminated absorbent

material and place it into a heavy-duty sealable plastic bag.

Decontaminate the Area:

Wipe the spill area with paper towels soaked in a mild detergent solution.

Place the used paper towels into the same plastic bag as the absorbent material.

Package the Waste:

Seal the plastic bag.

Place the sealed bag into a second sealable plastic bag (double-bagging).
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Dispose of Waste:

Place the double-bagged waste into the designated hazardous waste container for

"Halogenated Solvents."

Ensure the container is properly labeled.

Remove PPE:

Remove the outer pair of gloves and place them in the waste bag.

Remove your lab coat and the inner pair of gloves, disposing of the gloves in the

hazardous waste container.

Wash Hands: Thoroughly wash your hands with soap and water.

Report the Incident: Report the spill to your supervisor or lab manager.

Visualizations
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Dibromodichloromethane Spill
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Small
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or on Floor/Porous Surface

Large

Follow Small-Scale
Cleanup Protocol Evacuate Immediate Area

Cleanup Complete Notify Supervisor & EHS

Secure the Area
(Prevent Entry)

Await EHS Response

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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